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Compound of Interest

Compound Name: 3-Benzoylacrylic acid

Cat. No.: B145898 Get Quote

Introduction

3-Benzoylacrylic acid, a versatile chemical intermediate, serves as a pivotal building block in

the synthesis of a wide array of heterocyclic compounds.[1] Its unique structure, featuring a

phenyl ketone, a carboxylic acid moiety, and an unsaturated carbon chain, provides multiple

reactive sites for cyclization and functionalization reactions.[1] This guide explores the core

utility of 3-benzoylacrylic acid as a precursor for synthesizing key heterocyclic scaffolds, such

as pyridazinones and pyrazoles, which are prominent in medicinal chemistry due to their

diverse pharmacological activities.[2][3][4][5] We will delve into detailed reaction pathways,

experimental protocols, and the biological significance of the resulting compounds.

Core Reactivity and Synthetic Pathways
The reactivity of 3-benzoylacrylic acid is dominated by its electrophilic α,β-unsaturated

carbonyl system and the carboxylic acid group. This allows for reactions with a variety of

binucleophilic reagents, leading to the formation of diverse heterocyclic rings. The primary

reaction pathways involve condensation and cyclization, particularly with hydrazine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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